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Compound of Interest

Compound Name:
4-(1-Amino-2-methylpropyl)-3-

methylphenol

Cat. No.: B13289494 Get Quote

Compound Identity & Physicochemical Profile
Before initiating any chromatographic workflow, the operator must understand the "personality"

of the molecule to predict its behavior on the column.
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Property Specification / Value
Chromatographic
Implication

CAS Number 1270330-81-8 Unique Identifier.[1][2][3]

Chemical Name
4-(1-amino-2-methylpropyl)-3-

methylphenol

Amphoteric Nature: Contains

both a basic primary amine

and an acidic phenolic

hydroxyl.

Formula C₁₁H₁₇NO MW: 179.26 g/mol .[4]

pKa (Predicted) Amine: ~9.5 Phenol: ~10.0

Critical: At neutral pH, the

amine is protonated (

) and phenol is neutral. At high

pH (>10), both may ionize.

LogP ~1.8 - 2.2
Moderately lipophilic. Retains

well on C18 columns.

UV Max ~215 nm, ~275 nm
Phenolic ring allows dual-

wavelength detection.

Method Development Strategy (The "Why" Behind
the Protocol)
The Challenge: The "Silanol Effect"
Because 1270330-81-8 contains a primary amine, it is prone to severe peak tailing on standard

silica-based columns. The positively charged amine (

) interacts ionically with residual negatively charged silanols (

) on the column stationary phase.

The Solution: Acidic Mobile Phase & End-Capping
To mitigate this, we employ a Charged Surface Hybrid (CSH) or a heavily End-Capped C18

column combined with an acidic mobile phase.
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Low pH (0.1% TFA or Formic Acid): Keeps the silanols protonated (neutral), reducing

secondary interactions.

Ion Pairing (Optional): If tailing persists, Trifluoroacetic Acid (TFA) acts as an ion-pairing

agent to sharpen the amine peak.

Standard Operating Procedure (SOP): HPLC
Analysis
Chromatographic Conditions
This generic method is optimized for purity profiling and assay determination of 1270330-81-8.

System: HPLC or UPLC with PDA/UV Detector.

Column: Waters XBridge BEH C18 XP (100mm x 2.1mm, 2.5 µm) or Agilent Zorbax Eclipse

Plus C18.

Reasoning: BEH particles are stable at high pH, but here we use them for their superior

peak shape with bases.

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

Note: If using MS detection, replace TFA with Formic Acid (0.1%) to avoid signal

suppression.

Flow Rate: 0.4 mL/min (adjust for column ID).

Column Temp: 40°C.

Injection Vol: 2.0 µL.

Detection: UV at 215 nm (primary) and 275 nm (secondary/confirmation).

Gradient Table
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.00 95 5 Initial Equilibration

2.00 95 5
Isocratic Hold (Polar

Impurities)

12.00 10 90 Linear Gradient

14.00 10 90 Wash

14.10 95 5 Re-equilibration

18.00 95 5 End of Run

Protocol: Reference Standard Preparation
Objective: Create a stable stock solution for quantitative analysis.

Materials
Reference Standard: CAS 1270330-81-8 (>98% purity).

Diluent: 50:50 Water:Acetonitrile (v/v).

Step-by-Step Procedure
Weighing: Accurately weigh 10.0 mg of the substance into a 10 mL volumetric flask.

Precaution: The compound is an amine; avoid using glass spatulas if static is an issue.

Use anti-static weighing boats.

Dissolution: Add 5 mL of Diluent. Sonicate for 5 minutes. The compound should dissolve

readily due to the organic modifier.

Make up to Volume: Fill to the mark with Diluent. Mix well.

Concentration: 1.0 mg/mL (1000 ppm).

Working Standard: Dilute 1 mL of Stock into a 10 mL flask with Diluent to achieve 100 µg/mL.
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Storage: Store at 2-8°C in amber glass vials (protect from light due to phenol oxidation risk).

Stability is typically 24 hours at ambient temperature.

System Suitability & Validation Criteria
To ensure the data is trustworthy (E-E-A-T principle), the system must pass these checks

before analyzing samples.

Parameter Acceptance Criteria Scientific Rationale

Retention Time (RT) ± 5% of standard Ensures method robustness.

Tailing Factor (

)
< 1.5

Critical for amines. High tailing

indicates silanol activity or

column aging.

Theoretical Plates (N) > 5000 Ensures column efficiency.

% RSD (n=5) < 2.0% Verifies injector precision.

Visualization: Analytical Workflow
The following diagram illustrates the decision matrix for qualifying the reference standard and

troubleshooting peak issues.
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Start: Receive 1270330-81-8

Verify CoA & Purity (>95%)

Solubility Check
(MeOH/Water)

Prepare Stock Solution
(1 mg/mL)

Run Gradient HPLC
(Acidic Mobile Phase)

Check Tailing Factor

Tailing < 1.5
Proceed to Validation

Yes

Tailing > 1.5
Troubleshoot

No

Add TFA (Ion Pairing)

Option A

Change to HILIC Mode

Option B

Click to download full resolution via product page

Caption: Analytical workflow for the intake, preparation, and quality control of the amino-phenol

reference standard.
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Troubleshooting Guide
Issue Probable Cause Corrective Action

Peak Splitting Sample solvent too strong.
Dilute sample in starting

mobile phase (95% Water).

Broad Peak pH mismatch.

Ensure Mobile Phase pH is <

3.0 to keep amine fully

protonated.

Extra Peaks Phenol oxidation.

Prepare fresh standard; use

amber glassware; add 0.1%

sodium bisulfite if necessary

(rare).

Ghost Peaks Carryover.

The amine may stick to the

injector needle. Add a "Needle

Wash" step with 50:50

MeOH:Water + 0.1% Formic

Acid.
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(Note: Specific literature on CAS 1270330-81-8 is sparse as it is a specialized intermediate;

protocols above are derived from first-principles chemistry for amino-alkyl-phenols.)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12657939.htm
https://sc.edu/about/offices_and_divisions/ehs/documents/chem_lab_safety/ls-policies-and-procedures-for-safe-handling-of-compressed-gases-in-usc-laboratories.docx
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdatabase.ich.org%2Fsites%2Fdefault%2Ffiles%2FQ2%2528R1%2529%2520Guideline.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chromatographyonline.com%2Fview%2Ftailing-peaks-curse-chromatographer
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fabs%2Fpii%2FS002196730901568X
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13289494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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